Cas no 1227269-02-4 (Methyl 5-amino-2,3-difluorobenzoate)

Methyl 5-amino-2,3-difluorobenzoate is a fluorinated benzoate ester derivative with a reactive amino group at the 5-position, making it a versatile intermediate in organic synthesis. Its difluorinated aromatic ring enhances electron-withdrawing properties, which can influence reactivity in coupling reactions or serve as a precursor for pharmaceuticals and agrochemicals. The methyl ester group offers stability while remaining amenable to hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for constructing fluorinated heterocycles or bioactive molecules, where the fluorine atoms can improve metabolic stability and binding affinity. Its well-defined structure ensures consistent performance in synthetic applications.
Methyl 5-amino-2,3-difluorobenzoate structure
1227269-02-4 structure
Product Name:Methyl 5-amino-2,3-difluorobenzoate
CAS No:1227269-02-4
MF:C8H7F2NO2
MW:187.143489122391
MDL:MFCD16875975
CID:1090729
PubChem ID:63024358
Update Time:2025-05-27

Methyl 5-amino-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-amino-2,3-difluorobenzoate
    • Z1079174704
    • EN300-99468
    • CS-0265596
    • AKOS012323489
    • DTXSID00734515
    • Methyl5-amino-2,3-difluorobenzoate
    • 1227269-02-4
    • 5-Amino-2,3-difluorobenzoic acid methyl ester
    • Benzoic acid, 5-amino-2,3-difluoro-, methyl ester
    • MDL： MFCD16875975
    • Inchi： 1S/C8H7F2NO2/c1-13-8(12)5-2-4(11)3-6(9)7(5)10/h2-3H,11H2,1H3
    • InChI Key： CMYVFGDGDDRZQO-UHFFFAOYSA-N
    • SMILES： FC1=C(C=C(C=C1C(=O)OC)N)F

Computed Properties

  • Exact Mass: 187.04448479g/mol
  • Monoisotopic Mass: 187.04448479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.3Ų

Methyl 5-amino-2,3-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015008653-250mg
Methyl 5-amino-2,3-difluorobenzoate
 1227269-02-4 97%
250mg
 $504.00 2023-09-03
Alichem
A015008653-500mg
Methyl 5-amino-2,3-difluorobenzoate
 1227269-02-4 97%
500mg
 $831.30 2023-09-03
Alichem
A015008653-1g
Methyl 5-amino-2,3-difluorobenzoate
 1227269-02-4 97%
1g
 $1504.90 2023-09-03
TRC
M287378-10mg
Methyl 5-Amino-2,3-difluorobenzoate
 1227269-02-4
10mg
 $ 50.00 2022-06-04
TRC
M287378-50mg
Methyl 5-Amino-2,3-difluorobenzoate
 1227269-02-4
50mg
 $ 185.00 2022-06-04
TRC
M287378-100mg
Methyl 5-Amino-2,3-difluorobenzoate
 1227269-02-4
100mg
 $ 295.00 2022-06-04
Enamine
EN300-99468-0.05g
methyl 5-amino-2,3-difluorobenzoate
 1227269-02-4 95%
0.05g
 $174.0 2024-05-21
Enamine
EN300-99468-0.1g
methyl 5-amino-2,3-difluorobenzoate
 1227269-02-4 95%
0.1g
 $257.0 2024-05-21
Enamine
EN300-99468-0.25g
methyl 5-amino-2,3-difluorobenzoate
 1227269-02-4 95%
0.25g
 $367.0 2024-05-21
Enamine
EN300-99468-0.5g
methyl 5-amino-2,3-difluorobenzoate
 1227269-02-4 95%
0.5g
 $579.0 2024-05-21

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